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Compound of Interest

Compound Name: 4-Chloro-2-methylbenzaldehyde

Cat. No.: B056668 Get Quote

An In-depth Technical Guide to 4-Chloro-2-
methylbenzaldehyde
This technical guide provides a comprehensive overview of 4-Chloro-2-methylbenzaldehyde,

a key chemical intermediate in various organic syntheses. It is intended for researchers,

scientists, and professionals in the field of drug development and chemical manufacturing. This

document details its chemical structure, properties, synthesis, and reactivity, supported by

experimental data and procedural outlines.

Chemical Structure and IUPAC Name
4-Chloro-2-methylbenzaldehyde is an aromatic aldehyde with a chlorine atom and a methyl

group attached to the benzene ring.

IUPAC Name: 4-chloro-2-methylbenzaldehyde[1]

Chemical Formula: C₈H₇ClO[1][2][3]

CAS Number: 40137-29-9[1][2]

Molecular Weight: 154.59 g/mol [1]

SMILES: CC1=C(C=CC(=C1)Cl)C=O[1]
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The structure consists of a benzaldehyde core with a chloro substituent at position 4 and a

methyl substituent at position 2.

Physicochemical Properties
The physical and chemical properties of 4-Chloro-2-methylbenzaldehyde are summarized in

the table below. These properties are crucial for its handling, storage, and application in

chemical reactions.

Property Value Source

Appearance

Colorless to pale yellow

crystalline solid or clear

colorless oil

[2]

Melting Point 48-49 °C [2]

Boiling Point
267-268 °C (at 760 Torr); 108-

110 °C (at 20 Torr)
[2]

Density 1.195 ± 0.06 g/cm³ (Predicted) [2]

Flash Point 107.5 °C [2]

Solubility

Slightly soluble in

Dichloromethane and DMSO.

Soluble in alcohols, ethers,

and ketones.

[2]

Refractive Index 1.574 [2]

Vapor Pressure 0.0417 mmHg at 25°C [2]

Synthesis of 4-Chloro-2-methylbenzaldehyde
The synthesis of 4-Chloro-2-methylbenzaldehyde can be achieved through various methods.

A common laboratory-scale synthesis involves the conversion of 4-chlorobenzaldehyde.

Experimental Protocol: Synthesis from 4-
Chlorobenzaldehyde
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This protocol is based on a multi-step synthesis involving the protection of the aldehyde group,

directed ortho-lithiation, methylation, and subsequent deprotection.

Step 1: Protection of the Aldehyde Group The aldehyde group of 4-chlorobenzaldehyde is

sensitive to the strong bases used in subsequent steps and must be protected.[4]

4-chlorobenzaldehyde is reacted with lithium N,N'-dimethylaminoethyl-N-methylamide in

tetrahydrofuran (THF) at -20°C to form a masked aldehyde intermediate.[4]

Step 2: Directed Ortho-Lithiation The protecting group directs the lithiation to the ortho position

of the chloro substituent.

The masked intermediate is treated with n-butyllithium (n-BuLi) in THF at -20°C, leading to

the formation of an aryl-lithiated intermediate.[4]

Step 3: Methylation A methyl group is introduced at the lithiated position.

The lithiated intermediate is reacted with methyl iodide (CH₃I) to produce 4-chloro-2-
methylbenzaldehyde with the aldehyde group still protected.[4]

Step 4: Deprotection (Acidic Hydrolysis) The protecting group is removed to yield the final

product.

The methylated intermediate undergoes acidic hydrolysis to give 4-chloro-2-
methylbenzaldehyde.[4]

Synthesis of 4-Chloro-2-methylbenzaldehyde

4-Chlorobenzaldehyde Protection of Aldehyde
(Lithium N,N'-dimethylaminoethyl-N-methylamide, THF, -20°C) Masked Aldehyde Intermediate Ortho-Lithiation

(n-BuLi, THF, -20°C) Aryl-Lithiated Intermediate Methylation
(Methyl Iodide) Protected 4-Chloro-2-methylbenzaldehyde Deprotection

(Acidic Hydrolysis) 4-Chloro-2-methylbenzaldehyde
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Caption: Synthetic pathway for 4-Chloro-2-methylbenzaldehyde from 4-chlorobenzaldehyde.
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Chemical Reactivity and Applications
4-Chloro-2-methylbenzaldehyde serves as a versatile reactant in organic synthesis,

particularly in condensation reactions and the formation of heterocyclic compounds.

Application in the Synthesis of Biologically Active
Molecules
It is a reactant in the synthesis of benzylidene cyclopentenediones, which act as inhibitors

against the zinc endopeptidase activity of botulinum neurotoxin A.[5]

Knoevenagel Condensation
The Knoevenagel condensation is a nucleophilic addition of an active hydrogen compound to a

carbonyl group followed by a dehydration reaction in which a molecule of water is eliminated.

Experimental Protocol: Knoevenagel Condensation with Malononitrile

Reactants: 4-Chloro-2-methylbenzaldehyde and malononitrile.

Catalyst: A hybrid nanocomposite such as xMCl₂-yNaPO₃ can be used.

Solvent: Ethanol is a common solvent for this reaction.

Procedure:

Dissolve 4-Chloro-2-methylbenzaldehyde and malononitrile in ethanol.

Add the catalyst to the mixture.

The reaction mixture is typically stirred at a specific temperature (e.g., 78°C) for a period

until completion.

The product can be isolated by filtration and purified by recrystallization.
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Caption: Generalized workflow for the Knoevenagel condensation of 4-Chloro-2-
methylbenzaldehyde.

Safety and Handling
4-Chloro-2-methylbenzaldehyde is classified as an irritant. Proper safety precautions should

be taken during its handling and storage.

Hazard Statements: Causes skin irritation (H315), causes serious eye damage (H318), and

may cause respiratory irritation (H335). It is also toxic to aquatic life with long-lasting effects

(H411).[1]

Precautionary Statements: Wear protective gloves, clothing, eye protection, and face

protection. In case of contact with eyes, rinse cautiously with water for several minutes.

Storage: Store in a well-ventilated place under an inert gas (nitrogen or argon) at 2-8°C.[2]
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This guide provides essential information for the safe and effective use of 4-Chloro-2-
methylbenzaldehyde in a research and development setting. For more detailed information,

consulting the specific Safety Data Sheet (SDS) is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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